Cas no 887211-36-1 (2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-3-(morpholin-4-yl)propyl-2-oxoacetamide)

• Product Name: 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-3-(morpholin-4-yl)propyl-2-oxoacetamide
• CAS No: 887211-36-1
• MF: C₂₅H₃₄N₄O₄
• MW: 454.561866283417
• CID: 5512444
• PubChem ID: 16808140
• Update Time: 2025-10-28

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-3-(morpholin-4-yl)propyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-N-(3-morpholin-4-ylpropyl)-2-oxoacetamide
• 2-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-N-(3-morpholinopropyl)-2-oxoacetamide
• AKOS024619583
• F2001-0878
• 887211-36-1
• 2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[3-(morpholin-4-yl)propyl]-2-oxoacetamide
• 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-3-(morpholin-4-yl)propyl-2-oxoacetamide

• Inchi： 1S/C25H34N4O4/c30-23(28-12-5-1-2-6-13-28)19-29-18-21(20-8-3-4-9-22(20)29)24(31)25(32)26-10-7-11-27-14-16-33-17-15-27/h3-4,8-9,18H,1-2,5-7,10-17,19H2,(H,26,32)
• InChI Key： XDGBXYQDFOPCFP-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNC(C(C1=CN(C2C=CC=CC=21)CC(N1CCCCCC1)=O)=O)=O

Computed Properties

• Exact Mass: 454.25800558g/mol
• Monoisotopic Mass: 454.25800558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-3-(morpholin-4-yl)propyl-2-oxoacetamide

Compound CAS No 887211-36-1: A Comprehensive Overview

The compound with CAS No 887211-36-1, also known as 2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[3-(morpholin-4-yl)propyl]-2-oxoacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research advancements.

Structural Analysis: The molecule consists of a central indole ring system, which is a common structural motif in many bioactive compounds. Attached to the indole ring is a 2-(azepan-1-yl)-2-oxoethyl group, which introduces a seven-membered azepane ring fused with a ketone functionality. This arrangement enhances the compound's stability and bioavailability. Furthermore, the presence of a morpholine moiety at the terminal end of the molecule contributes to its amphipathic nature, facilitating interactions with biological membranes.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and cyclization. Recent studies have optimized these steps to improve yield and purity, making it more accessible for large-scale production. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the molecular structure and purity.

Biological Activity: Experimental data from in vitro studies indicate that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a therapeutic agent for Alzheimer's disease. Additionally, preliminary in vivo studies in animal models have demonstrated its ability to cross the blood-brain barrier (BBB), further supporting its suitability for central nervous system (CNS) applications.

Applications in Drug Development: The compound's unique combination of structural features makes it an attractive candidate for drug development programs targeting neurological disorders. Its ability to modulate multiple pathways involved in inflammation and oxidative stress positions it as a potential multi-target therapeutic agent.

Future Directions: Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.

In conclusion, compound CAS No 887211-36-1 represents a significant advancement in medicinal chemistry, offering new possibilities for treating complex neurological conditions. Its continued exploration will undoubtedly contribute to the development of innovative therapeutic strategies in the coming years.